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Compound of Interest

Compound Name: (1H-Indazol-3-yl)-methyl-amine

CAS No.: 1006-28-6

Cat. No.: B3362669

Get Quote

Executive Summary & Chemical Profile[1]
Do not treat this compound as generic organic waste. (1H-Indazol-3-yl)-methyl-amine is a

bifunctional nitrogen heterocycle. Unlike simple aliphatic amines, it possesses two distinct

nitrogen environments: the basic primary amine on the methyl side chain and the pyrrole-like

nitrogen within the indazole ring.

Operational Implication: This compound is amphoteric but predominantly behaves as an

organic base. Improper disposal mixing can lead to rapid exothermic polymerization or violent

salt formation.

Physicochemical & Hazard Characterization Table
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Parameter Specification Operational Relevance

Functional Groups
Primary Amine (-NH₂),

Indazole (N-N)

High Nitrogen Content:

Generates NOx during

incineration. Requires specific

scrubber protocols at the

destruction facility.

Acidity/Basicity Basic (pKa ~9-10 for amine)

Incompatibility: Violent reaction

with strong acids (HCl, H₂SO₄)

and acid chlorides.

Stability Air/CO₂ Sensitive

Absorbs atmospheric CO₂ to

form carbamates/carbonates.

Old samples may appear

crusty or discolored.

Toxicity Class Acute Tox.[1][2] (Oral), Irritant

GHS: H302 (Harmful if

swallowed), H315 (Skin), H319

(Eye).[2] Handle as a potential

sensitizer.

Physical State Solid (typically)

May be an oil if impure. Low

melting point solids require

double-containment to prevent

liquefaction in heat.

Pre-Disposal Segregation Strategy
The Golden Rule of Amine Disposal: Never consolidate (1H-Indazol-3-yl)-methyl-amine with

acidic waste streams or oxidizers.

Why Segregation Fails (The Science of Risk)
Many laboratories erroneously dump this compound into the general "Organic Solvents"

carboy.

Risk 1 (Acid Contamination): If the general carboy contains traces of acidic quench mixtures

(e.g., acetic acid or HCl), this amine will instantly form a salt. This reaction is exothermic. In a
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closed carboy, this heat accelerates solvent vaporization, pressurizing the vessel.

Risk 2 (Oxidation): Indazoles are electron-rich. Mixing with strong oxidizers (peroxides, nitric

acid) can lead to delayed ignition or explosive decomposition.

Waste Stream Decision Matrix
Use the following logic flow to determine the correct waste container.

Waste Source: (1H-Indazol-3-yl)-methyl-amine

Physical State?

Solid / Pure Substance

Powder/Crystals

Solution / Reaction Mixture

Dissolved

Stream A: Solid Hazardous
(Lab Pack)

Double Bag & Label

Solvent Halogenated?

Stream B: Halogenated Organic
(Basic/Neutral)

Yes (DCM, Chloroform)

Stream C: Non-Halogenated Organic
(Basic/Neutral)

No (MeOH, EtOAc, DMF)

CRITICAL: PH CHECK
Ensure receiving carboy is pH ≥ 7

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating indazole-amine waste streams. Note the critical pH

check for liquid waste.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Expired or Surplus)
Objective: Prepare for "Lab Pack" incineration.

Primary Containment: Keep the chemical in its original glass or HDPE container. Ensure the

cap is Tightly sealed (Teflon-lined preferred).

Secondary Containment: Place the bottle inside a clear, sealable polyethylene bag (Ziploc

type).

Labeling: Apply a hazardous waste tag to the bag, not just the bottle.

Constituents: "100% (1H-Indazol-3-yl)-methyl-amine"

Hazards: Toxic, Irritant.[3][4]

Storage: Place in the "Solid Hazardous Waste" drum.

Caution: Do not crush. If the bottle breaks, the amine dust is a potent respiratory irritant.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Objective: Safe consolidation into solvent carboys.

pH Verification: Before pouring, dip a pH strip into your waste solution.

If Acidic (pH < 7): You must neutralize it. Slowly add saturated Sodium Bicarbonate

(NaHCO₃) until pH is neutral (7-8).

Why? Adding an acidic amine solution to a basic organic waste container can cause

precipitation of the amine salt, creating "sludge" that clogs disposal pumps.

Solvent Compatibility:
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If dissolved in Dichloromethane (DCM) or Chloroform

Halogenated Waste.

If dissolved in Methanol, Ethanol, Ethyl Acetate, or DMF

Non-Halogenated Waste.

Transfer: Pour slowly into the appropriate carboy using a funnel.

Log It: Immediately record the volume and concentration on the carboy's accumulation log.

Write out the full chemical name; do not use abbreviations like "Ind-amine".

Scenario C: Contaminated Debris (Gloves, Weigh Boats)
Segregation: Do not throw in regular trash.

Bagging: Collect in a dedicated "Dry Solid Hazardous Waste" bag (usually yellow or clear

with red lettering).

Disposal: Tie off the bag when full and place it in the solid waste drum.

Emergency Contingencies
Spills (Solid Powder)

PPE: Nitrile gloves (double layer), safety goggles, and an N95 or P100 respirator (dust is

highly irritating to mucosa).

Action:

Do not dry sweep (creates dust).

Cover spill with wet paper towels (dampened with water) to suppress dust.

Scoop up the damp slurry and place it in a hazardous waste bag.

Wipe the surface with a dilute soap solution, followed by water.

Spills (Liquid Solution)
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Absorbent: Use vermiculite or a commercial "Organic Solvent" spill kit.

Avoid: Do not use clay-based absorbents if the solvent is Hydrofluoric Acid (unlikely here, but

good practice).

Disposal: Collect absorbent material into a heavy-duty bag and label as "Hazardous Waste -

Debris containing (1H-Indazol-3-yl)-methyl-amine".

Regulatory & Compliance Framework
All procedures must comply with local and federal regulations.[3][5] This protocol aligns with:

EPA RCRA (USA): This compound is a "Characteristic Waste" due to toxicity and potential

ignitability (if in solvent). It requires disposal at a permitted TSDF (Treatment, Storage, and

Disposal Facility).

Destruction Method: The only acceptable destruction method is Incineration (Code

H040/H110) to ensure destruction of the heterocyclic ring.

Drain Disposal:Strictly Prohibited. Introduction of heterocyclic amines into municipal water

systems violates the Clean Water Act due to aquatic toxicity risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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